Diosbulbin D
Diosbulbin D
Diosbulbin D belongs to the class of organic compounds known as naphthopyrans. Naphthopyrans are compounds containing a pyran ring fused to a naphthalene moiety. Furan is a 6 membered-ring non-aromatic ring with five carbon and one oxygen atoms. Naphthalene is a polycyclic aromatic hydrocarbon made up of two fused benzene rings. Diosbulbin D exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diosbulbin D is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, diosbulbin D can be found in root vegetables. This makes diosbulbin D a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
66756-57-8
VCID:
VC0023999
InChI:
InChI=1S/C19H20O6/c1-19-7-15(9-2-3-23-8-9)25-18(22)13(19)6-14(20)16-11-4-10(5-12(16)19)24-17(11)21/h2-3,8,10-13,15-16H,4-7H2,1H3
SMILES:
CC12CC(OC(=O)C1CC(=O)C3C2CC4CC3C(=O)O4)C5=COC=C5
Molecular Formula:
C19H20O6
Molecular Weight:
344.4 g/mol
Diosbulbin D
CAS No.: 66756-57-8
Reference Standards
VCID: VC0023999
Molecular Formula: C19H20O6
Molecular Weight: 344.4 g/mol
| CAS No. | 66756-57-8 |
|---|---|
| Product Name | Diosbulbin D |
| Molecular Formula | C19H20O6 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione |
| Standard InChI | InChI=1S/C19H20O6/c1-19-7-15(9-2-3-23-8-9)25-18(22)13(19)6-14(20)16-11-4-10(5-12(16)19)24-17(11)21/h2-3,8,10-13,15-16H,4-7H2,1H3 |
| Standard InChIKey | FJCWYLRNGKSUCH-UHFFFAOYSA-N |
| SMILES | CC12CC(OC(=O)C1CC(=O)C3C2CC4CC3C(=O)O4)C5=COC=C5 |
| Canonical SMILES | CC12CC(OC(=O)C1CC(=O)C3C2CC4CC3C(=O)O4)C5=COC=C5 |
| Appearance | Powder |
| Melting Point | 229-230°C |
| Physical Description | Solid |
| Description | Diosbulbin D belongs to the class of organic compounds known as naphthopyrans. Naphthopyrans are compounds containing a pyran ring fused to a naphthalene moiety. Furan is a 6 membered-ring non-aromatic ring with five carbon and one oxygen atoms. Naphthalene is a polycyclic aromatic hydrocarbon made up of two fused benzene rings. Diosbulbin D exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diosbulbin D is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, diosbulbin D can be found in root vegetables. This makes diosbulbin D a potential biomarker for the consumption of this food product. |
| PubChem Compound | 100021 |
| Last Modified | Nov 11 2021 |
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